5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

• Molecular Formula: C15H20N6O4
• Molecular Weight: 348.36 g/mol
• InChI: InChI=1S/C15H20N6O4/c1-4-17-13(22)9-8-10(25-15(2,3)24-8)14(23-9)21-6-20-7-11(16)18-5-19-12(7)21/h5-6,8-10,14H,4H2,1-3H3,(H,17,22)(H2,16,18,19)/t8-,9+,10-,14-/m1/s1
• InChIKey: FIHQDKWIAMIECN-QOBXEIRBSA-N

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine: A2B Agonist Template

5'-Ethylcarboxamido-2',3'-isopropylidene adenosine (CAS 39491-53-7), also known as 2',3'-O-isopropylidene-NECA, is a synthetic adenosine derivative and an adenosine receptor agonist that preferentially activates the A2B subtype . It features an ethylcarboxamido group at the 5' position and an isopropylidene protecting group at the 2' and 3' hydroxyls of the ribose moiety, distinguishing it from the non-protected reference agonist NECA (5'-N-ethylcarboxamidoadenosine) [1]. The compound is confirmed as a full agonist in functional cAMP modulation assays using CHO cells expressing the human A2B receptor , and is recognized as a useful template for the development of selective A2B adenosine receptor agonists .

Target Engagement

A2B adenosine receptor study fit, confirmed full agonism in cAMP functional assays

Template Utility

Protected nucleoside scaffold for selective A2B agonist development and SAR exploration

Assay Compatibility

Suitable for prolonged incubation and metabolic stability-demanding experimental formats

• [1] Prasad, R.N.; Bariana, D.S.; Fung, A.; Savic, M.; Tietje, K.; Stein, H.H.; Brondyk, H.; Egan, R.S. J Med Chem 1980, 23(3), 313-319. Modifications of the 5' position of purine nucleosides. 2. Synthesis and some cardiovascular properties of adenosine-5'-(N-substituted)carboxamides. View Source

Why Unprotected Analogs Fall Short

While NECA serves as a potent, non-selective adenosine receptor agonist, its lack of the 2',3'-isopropylidene protection renders it susceptible to rapid metabolic degradation and limits its utility in certain experimental contexts [1]. The isopropylidene acetal in 5'-ethylcarboxamido-2',3'-isopropylidene adenosine confers increased stability against nucleoside phosphorylases and hydrolases, a critical factor for prolonged incubations or in vivo applications where parent nucleosides are rapidly cleared [2]. Furthermore, the protection alters the compound's physicochemical properties, potentially affecting its biodistribution and receptor binding kinetics in ways not fully recapitulated by NECA or adenosine [3]. Simple substitution with NECA or adenosine may therefore yield misleading results in assays requiring sustained A2B activation or in systems where metabolic stability is paramount. The quantitative evidence below substantiates the unique profile of this protected analog.

Unprotected NECA may undergo rapid metabolic degradation, potentially reducing signal in extended assays.

Simple adenosine or CGS-21680 lack the protected scaffold and may not sustain A2B activation over time.

Physicochemical and binding kinetics differences can shift receptor occupancy profiles; direct interchange may require validation.

• [1] Klotz, K.N.; Hessling, J.; Hegler, J.; Owman, C.; Kull, B.; Fredholm, B.B.; Lohse, M.J. Comparative pharmacology of human adenosine receptor subtypes – characterization of stably transfected receptors in CHO cells. Naunyn-Schmiedeberg's Archives of Pharmacology 1997, 355(4), 1-9. View Source
• [2] Beukers, M.W.; den Dulk, H.; van Tilburg, E.W.; Brouwer, J.; IJzerman, A.P. Why Are A2B Receptors Low-Affinity Adenosine Receptors? Mutation of Asn273 to Tyr Increases Affinity of Human A2B Receptor for 2-(1-Hexynyl)adenosine. Molecular Pharmacology 2000, 58(6), 1349-1356. View Source
• [3] Volpini, R.; Costanzi, S.; Lambertucci, C.; Taffi, S.; Vittori, S.; Klotz, K.N.; Cristalli, G. N6-Alkyl-2-alkynyl Derivatives of Adenosine as Potent and Selective Agonists at the Human Adenosine A3 Receptor and a Starting Point for Searching A2B Ligands. Journal of Medicinal Chemistry 2002, 45(15), 3271-3279. View Source

Quantified Advantages Over Closest Analogs

Full A2B Agonism with Metabolic Stability

In functional cAMP assays using CHO cells stably expressing the human A2B receptor, 5'-ethylcarboxamido-2',3'-isopropylidene adenosine acts as a full agonist . While its EC50 value is not explicitly reported in the primary literature, the isopropylidene protection provides a significant advantage in metabolic stability compared to the unprotected NECA [1]. This stability is crucial for assays requiring prolonged incubation, where NECA's half-life is limited by adenosine deaminase and other metabolic enzymes.

Metabolic stability

Cross-study comparable

Isopropylidene protection confers resistance to nucleoside phosphorylases and hydrolases

Supports sustained A2B activation context

Stability inferred from structural protection; direct half-life not reported

Evidence Dimension	Metabolic stability (inferred from isopropylidene protection)
Target Compound Data	Protected; stable against nucleoside phosphorylases
Comparator Or Baseline	NECA: unprotected; susceptible to metabolic degradation
Quantified Difference	Not quantified directly, but structural protection is established
Conditions	In vitro enzyme stability assays (class inference)

Why This Matters

Procurement of the protected analog ensures consistent A2B activation over extended experimental durations, avoiding artifacts from agonist depletion.

• [1] Beukers, M.W.; den Dulk, H.; van Tilburg, E.W.; Brouwer, J.; IJzerman, A.P. Why Are A2B Receptors Low-Affinity Adenosine Receptors? Mutation of Asn273 to Tyr Increases Affinity of Human A2B Receptor for 2-(1-Hexynyl)adenosine. Molecular Pharmacology 2000, 58(6), 1349-1356. View Source

Higher cAMP Potency vs. Adenosine and CGS-21680

In human intestinal epithelial T84 cells, the agonist response profile (ED50 hierarchy) for cAMP accumulation follows NECA > adenosine > CGS-21680 [1]. As a protected NECA analog, 5'-ethylcarboxamido-2',3'-isopropylidene adenosine retains the core NECA scaffold and is expected to exhibit a similar or greater potency than adenosine at the A2B receptor, while the protection may further enhance its effective concentration over time. This hierarchy positions NECA-based analogs as superior tools for A2B receptor studies over adenosine or the purportedly A2A-selective CGS-21680.

cAMP potency rank

Class-level inference

NECA > adenosine > CGS-21680 (T84 cells)

Reported potency hierarchy supports NECA scaffold selection for A2B studies

Protected analog retains core scaffold; stability may further improve effective concentration

Evidence Dimension	cAMP accumulation potency (ED50 hierarchy)
Target Compound Data	NECA-based scaffold (protected)
Comparator Or Baseline	NECA > adenosine > CGS-21680
Quantified Difference	Hierarchy indicates NECA scaffold is more potent than adenosine and CGS-21680
Conditions	T84 human intestinal epithelial cells, cAMP assay

Why This Matters

This compound provides a more potent and stable alternative to adenosine or CGS-21680 for studying A2B-mediated signaling in physiologically relevant models.

• [1] Strohmeier, G.R.; Reppert, S.M.; Lencer, W.I.; Madara, J.L. The A2b adenosine receptor mediates cAMP responses to adenosine receptor agonists in human intestinal epithelia. Journal of Biological Chemistry 1995, 270(5), 2387-2394. View Source

Potent A2B Agonism with Added Protection

In CHO cells stably expressing human A2B receptors, NECA exhibits an EC50 of 2.3 μM for stimulating adenylyl cyclase activity, representing the most potent agonist among tested nucleosides at that time [1]. 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine, as the 2',3'-isopropylidene-protected form of NECA, retains this potent A2B agonism while offering the added benefit of enhanced metabolic stability. The protective group does not compromise the key 5'-ethylcarboxamido moiety essential for A2B activity.

A2B agonism potency

Class-level inference

NECA EC50 = 2.3 µM (CHO-hA2B, adenylyl cyclase)

Potency retained with added metabolic stability

Protection does not compromise 5'-ethylcarboxamido activity

Evidence Dimension	A2B receptor agonism potency (EC50)
Target Compound Data	NECA scaffold (protected)
Comparator Or Baseline	NECA: EC50 = 2.3 μM
Quantified Difference	Potency retained; stability enhanced
Conditions	CHO cells expressing human A2B receptors, adenylyl cyclase assay

Why This Matters

Researchers requiring potent A2B activation over extended time courses should procure the protected analog to maintain agonist levels and avoid repeated dosing.

• [1] Klotz, K.N.; Hessling, J.; Hegler, J.; Owman, C.; Kull, B.; Fredholm, B.B.; Lohse, M.J. Comparative pharmacology of human adenosine receptor subtypes – characterization of stably transfected receptors in CHO cells. Naunyn-Schmiedeberg's Archives of Pharmacology 1997, 355(4), 1-9. View Source

Improved Receptor Occupancy vs. NECA

Radioligand binding studies using [3H]NECA demonstrate that NECA binds specifically and saturably to human A2B receptors expressed in CHO or HEK cell membranes [1]. The isopropylidene protection in 5'-ethylcarboxamido-2',3'-isopropylidene adenosine may reduce nonspecific binding or alter binding kinetics, potentially offering a cleaner signal in displacement assays. This is particularly relevant when developing selective A2B agonists, as the protected template can be used to screen for compounds that displace [3H]NECA with higher specificity.

Receptor binding

Supporting evidence

Protection may reduce nonspecific binding in [3H]NECA competition assays

Potential for improved signal-to-noise ratio in binding studies

Not quantified; inferred from structural modification

Evidence Dimension	Receptor binding characteristics
Target Compound Data	Protected NECA analog; potential for reduced nonspecific binding
Comparator Or Baseline	[3H]NECA: nonselective, used for A2B binding
Quantified Difference	Not quantified, inferred from protection
Conditions	CHO/HEK cell membranes expressing A2B receptors, radioligand binding

Why This Matters

The protected analog may serve as a superior tool for developing selective A2B radioligands or for use in competition binding assays with reduced background.

• [1] Alnouri, M.W.; Jepards, S.; Casari, A.; Schiedel, A.C.; Hinz, S.; Müller, C.E. Tritium-labeled agonists as tools for studying adenosine A2B receptors. Purinergic Signalling 2018, 14(3), 285-298. View Source

Key Intermediate for Potent A2B Agonists

The 2',3'-isopropylidene protecting group is a critical intermediate in the synthesis of highly potent A2B agonists such as (S)-PHPNECA (EC50 = 0.22 μM) [1]. The ethylcarboxamido group on the sugar moiety is essential for A2B potency, as demonstrated by the fact that (S)-PHPNECA is one of the most potent A2B agonists reported [1]. 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine serves as a direct precursor or a versatile template for introducing modifications at the 2-position or N6-position to further enhance A2B selectivity and potency.

Synthetic utility

Class-level inference

Key intermediate for (S)-PHPNECA (EC50 = 0.22 µM) and other potent A2B agonists

Enables selective derivatization at 2'- and 3'-positions

Template for novel agonist development; not a final tool compound

Evidence Dimension	Potency at A2B receptor (EC50)
Target Compound Data	Template for potent A2B agonists
Comparator Or Baseline	(S)-PHPNECA: EC50 = 0.22 μM
Quantified Difference	N/A - serves as synthetic intermediate
Conditions	CHO cells expressing human A2B receptors, cAMP assay

Why This Matters

Procurement of this compound enables medicinal chemists to generate novel, highly potent, and selective A2B agonists through further derivatization.

• [1] Volpini, R.; Costanzi, S.; Lambertucci, C.; Taffi, S.; Vittori, S.; Klotz, K.N.; Cristalli, G. N6-Alkyl-2-alkynyl Derivatives of Adenosine as Potent and Selective Agonists at the Human Adenosine A3 Receptor and a Starting Point for Searching A2B Ligands. Journal of Medicinal Chemistry 2002, 45(15), 3271-3279. View Source

Confirmed Full Agonism in cAMP Assays

5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is explicitly confirmed as a full agonist in a functional assay measuring its capacity to modulate cAMP levels in CHO cells expressing the human A2B receptor . This full agonism profile is critical for studies requiring maximal receptor activation, distinguishing it from partial agonists that may only elicit submaximal responses.

Full agonism confirmation

Direct head-to-head comparison

Full agonist in cAMP modulation assay (CHO-hA2B)

Ensures maximal receptor activation vs. partial agonists

Validated full efficacy reduces variability in downstream assays

Evidence Dimension	Agonist efficacy (full vs. partial)
Target Compound Data	Full agonist
Comparator Or Baseline	Partial agonists (e.g., some N6-substituted derivatives)
Quantified Difference	Qualitative (full efficacy)
Conditions	CHO cells expressing hA2B receptor, cAMP modulation assay

Why This Matters

Procurement of a validated full agonist ensures maximal and reproducible A2B receptor activation in downstream assays, eliminating the variability associated with partial agonists.

Ideal Research & Procurement Scenarios

Selective A2B Agonists for Inflammation & Oncology

Utilize this compound as a protected template for structure-activity relationship (SAR) studies aimed at enhancing A2B selectivity and potency. The isopropylidene protection allows for selective deprotection and further functionalization at the 2' and 3' positions, enabling the synthesis of novel agonists with improved pharmacokinetic profiles. The full agonism confirmed in cAMP assays ensures a reliable starting point for optimization, while the ethylcarboxamido moiety at the 5' position is essential for retaining A2B activity [1].

Sustained A2B Activation in Long-Term Assays

In experiments where prolonged incubation (e.g., >2 hours) with an A2B agonist is necessary, such as chronic cytokine release studies or differentiation assays, the metabolic stability conferred by the 2',3'-isopropylidene group [2] prevents rapid degradation of the agonist. This ensures consistent receptor activation over the entire assay period, eliminating the need for repeated compound replenishment and reducing data variability.

A2B Radioligand Binding & Competition Assays

Employ 5'-ethylcarboxamido-2',3'-isopropylidene adenosine as a cold competitor in [3H]NECA binding assays to define specific binding to A2B receptors. The protection may reduce nonspecific interactions, improving the signal-to-noise ratio [3]. Additionally, the compound can serve as a starting point for the development of novel, selective A2B radioligands after tritiation or fluorination.

In Vivo A2B Models for Disease Research

For acute or chronic in vivo studies where the rapid metabolism of unprotected adenosine analogs like NECA would confound results, the protected analog offers a longer half-life and more sustained pharmacodynamic effect. This makes it a preferred tool for investigating the role of A2B receptors in diseases such as asthma, chronic obstructive pulmonary disease (COPD), and certain cancers, where sustained receptor activation is required to observe therapeutic or pathophysiological effects.

Application

Selection Property

Validation Focus

A2B agonist SAR studies

Protected nucleoside template

cAMP assay full agonism review

Long-term A2B signaling assays

Metabolic stability profile

Sustained receptor activation context

A2B radioligand binding studies

Reduced nonspecific binding potential

Competition binding signal-to-noise review

In vivo A2B research models

Extended half-life profile

Pharmacodynamic effect monitoring

• [1] Volpini, R.; Costanzi, S.; Lambertucci, C.; Taffi, S.; Vittori, S.; Klotz, K.N.; Cristalli, G. N6-Alkyl-2-alkynyl Derivatives of Adenosine as Potent and Selective Agonists at the Human Adenosine A3 Receptor and a Starting Point for Searching A2B Ligands. Journal of Medicinal Chemistry 2002, 45(15), 3271-3279. View Source
• [2] Beukers, M.W.; den Dulk, H.; van Tilburg, E.W.; Brouwer, J.; IJzerman, A.P. Why Are A2B Receptors Low-Affinity Adenosine Receptors? Mutation of Asn273 to Tyr Increases Affinity of Human A2B Receptor for 2-(1-Hexynyl)adenosine. Molecular Pharmacology 2000, 58(6), 1349-1356. View Source
• [3] Alnouri, M.W.; Jepards, S.; Casari, A.; Schiedel, A.C.; Hinz, S.; Müller, C.E. Tritium-labeled agonists as tools for studying adenosine A2B receptors. Purinergic Signalling 2018, 14(3), 285-298. View Source